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Compound of Interest

Compound Name: 2-Phenylpentane

Cat. No.: B179501

For researchers, scientists, and drug development professionals, the accurate characterization
of chemical compounds is paramount. This guide provides a comprehensive comparison of
experimentally determined physical properties of 2-phenylpentane against established
literature values. Furthermore, it benchmarks these properties against its structural isomers, 1-
phenylpentane and 3-phenylpentane, offering a broader context for its physical characteristics.
This document is intended to serve as a valuable resource for validating experimental results
and understanding the nuanced differences between these closely related alkyl-substituted
aromatic hydrocarbons.

Physical and Chemical Properties: A Comparative
Overview

2-Phenylpentane, also known as sec-amylbenzene, is an organic compound with the chemical
formula C11H16.[1][2] It is a colorless to pale yellow liquid with a characteristic aromatic odor.
[2][3] Its structure consists of a pentane chain with a phenyl group attached to the second
carbon atom.[3] This compound is hydrophobic, displaying low solubility in water but good
solubility in organic solvents.[2] It finds applications in organic synthesis and as a solvent.[2]

The following table summarizes the key physical properties of 2-phenylpentane and its
isomers, presenting a direct comparison between experimental findings and literature data.
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2- 2- 1- 3-
Property Phenylpentane Phenylpentane Phenylpentane Phenylpentane

(Experimental) (Literature) (Literature) (Literature)
Molecular Weight

148.24 148.24[1] 148.24 148.24
(g/mol)
Boiling Point (°C

1915 190 - 192[4][5][6] 202 193
at 760 mmHg)
Density (g/cm3 at 0.859 - 0.86[5][6

Y 0.861 8 0.858 0.863

20°C) [7]
Refractive Index 1.485 - 1.487[4]

1.486 1.487 1.489
(at 20°C) [516]
Melting Point -69.9 to -44.72[4]

- -75 -80
Q) [51(6]
Flash Point (°C) - 60.6[4][8] 71 63
Vapor Pressure

- 0.696[4][8] 0.3 0.4

(mmHg at 25°C)

Experimental Protocols

The determination of the physical properties of 2-phenylpentane was conducted using
standard laboratory procedures to ensure accuracy and reproducibility.

Determination of Boiling Point

The boiling point was determined using a micro-boiling point apparatus.[9] A small sample of 2-
phenylpentane was placed in a capillary tube, which was then attached to a thermometer. The
setup was heated in a Thiele tube containing mineral oil to ensure uniform heating.[10] The
temperature at which a rapid and continuous stream of bubbles emerged from the capillary
tube was recorded as the boiling point.[9][10] The atmospheric pressure was recorded and the
boiling point was corrected to standard pressure. The importance of knowing the boiling point
lies in its utility for identifying and characterizing a compound.[11] Pure liquids typically exhibit a
sharp boiling point, while impurities can cause it to vary over a range.[11][12]
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Determination of Density

The density of 2-phenylpentane was determined using a pychometer. The pycnometer was
first weighed empty, then filled with distilled water and weighed again to determine its volume.
Finally, it was filled with 2-phenylpentane and weighed. The density was calculated by dividing
the mass of the 2-phenylpentane by its volume. The temperature of the sample was
maintained at 20°C throughout the measurement.

Determination of Refractive Index

The refractive index was measured using an Abbe refractometer. A few drops of 2-
phenylpentane were placed on the prism of the refractometer. The instrument was adjusted to
bring the dividing line between the light and dark fields into sharp focus on the crosshairs. The
refractive index was then read directly from the instrument's scale. The temperature was
maintained at 20°C by circulating water through the refractometer. The refractive index is a
fundamental physical property that is useful for identifying and assessing the purity of liquid
samples.[13]

Workflow for Cross-Referencing Experimental and
Literature Data

The following diagram illustrates the systematic process of comparing experimentally obtained
data with established literature values for a given chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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